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Compound of Interest

Compound Name: Liproxstatin-1

Cat. No.: B1674854 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical information for the handling

and disposal of Liproxstatin-1, a potent ferroptosis inhibitor. Adherence to these guidelines is

critical to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Protocols
Liproxstatin-1, while not classified as hazardous under the Globally Harmonized System

(GHS), should be handled with care, treating it as potentially hazardous until more information

is available.[1][2] Standard laboratory chemical safety precautions are mandatory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the

procedures being performed.[3] However, the following are the minimum requirements for

handling Liproxstatin-1:
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PPE Category Specification Rationale

Hand Protection

Impermeable and chemical-

resistant gloves (e.g., Butyl

rubber for DMSO solutions).

Prevents skin contact and

absorption. Nitrile gloves may

not be sufficient for DMSO

solutions.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes of

the solid compound or

solutions.[3]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.[3]

Respiratory Protection

Generally not required for

handling small quantities. Use

a NIOSH-approved respirator if

generating dust or aerosols.

Minimizes inhalation of the

powder.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace in a well-ventilated area, preferably in a chemical fume hood.

Weighing: When weighing the solid, crystalline Liproxstatin-1, do so carefully to avoid

generating dust.

Solution Preparation:

Liproxstatin-1 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,

and dimethylformamide (DMF).[2]

When preparing stock solutions, add the solvent to the solid slowly to avoid splashing.

Solutions in DMSO can be stored at -20°C for several months.

Use in Experiments: When adding Liproxstatin-1 solutions to cell cultures or in vivo models,

use appropriate sterile techniques.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2] Clean the work area and any contaminated equipment.

Quantitative Data Summary
The following table summarizes key quantitative data for Liproxstatin-1.

Property Value Source

Molecular Weight 340.85 g/mol [4]

Appearance Crystalline solid [2]

Storage Temperature -20°C [2]

Solubility in DMSO ~16-68 mg/mL [2][5]

Solubility in Ethanol ~5 mg/mL [2]

Solubility in

Dimethylformamide
~25 mg/mL [2]

In Vitro IC₅₀ (Ferroptosis

Inhibition)
22 nM [5]

In Vivo Dosage (mice) 10 mg/kg (intraperitoneal) [6]

Disposal Plan
Proper disposal of Liproxstatin-1 and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Liproxstatin-1: Dispose of as chemical waste in a properly labeled, sealed container.

Follow your institution's hazardous waste disposal guidelines.

Solutions:

Solutions of Liproxstatin-1 in organic solvents (e.g., DMSO, ethanol) should be collected

in a designated, labeled hazardous waste container for organic solvents.[5]

Do not pour Liproxstatin-1 solutions down the drain.[1]
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Contaminated Materials:

Gloves, pipette tips, and other disposable materials contaminated with Liproxstatin-1
should be placed in a designated chemical waste container.

Empty containers that held Liproxstatin-1 should be triple-rinsed with an appropriate

solvent. The rinsate must be collected and disposed of as hazardous waste. The "empty"

container can then be disposed of according to institutional guidelines.

General Guidance: All chemical waste must be managed in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EH&S)

department for specific disposal procedures.

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of

Liproxstatin-1.
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Safe Handling and Disposal Workflow for Liproxstatin-1

Preparation
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Caption: Workflow for the safe handling and disposal of Liproxstatin-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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